Cas no 1342972-13-7 (4-bromo-1-2-(thiophen-2-yl)ethyl-1H-pyrazol-3-amine)

• Product Name: 4-bromo-1-2-(thiophen-2-yl)ethyl-1H-pyrazol-3-amine
• CAS No: 1342972-13-7
• MF: C₉H₁₀BrN₃S
• MW: 272.164799213409
• CID: 5705412
• PubChem ID: 63773813
• Update Time: 2025-07-21

4-bromo-1-2-(thiophen-2-yl)ethyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• AKOS013085180
• 4-BROMO-1-[2-(THIOPHEN-2-YL)ETHYL]-1H-PYRAZOL-3-AMINE
• CS-0284972
• 1342972-13-7
• 4-Bromo-1-(2-(thiophen-2-yl)ethyl)-1h-pyrazol-3-amine
• EN300-1108695
• 1H-Pyrazol-3-amine, 4-bromo-1-[2-(2-thienyl)ethyl]-
• 4-bromo-1-2-(thiophen-2-yl)ethyl-1H-pyrazol-3-amine

• Inchi： 1S/C9H10BrN3S/c10-8-6-13(12-9(8)11)4-3-7-2-1-5-14-7/h1-2,5-6H,3-4H2,(H2,11,12)
• InChI Key： WLRNIBNZHUJCEK-UHFFFAOYSA-N
• SMILES： BrC1C(N)=NN(C=1)CCC1=CC=CS1

Computed Properties

• Exact Mass: 270.97788g/mol
• Monoisotopic Mass: 270.97788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.70±0.1 g/cm3(Predicted)
• Boiling Point: 415.5±40.0 °C(Predicted)
• pka: 1.86±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 4-bromo-1-2-(thiophen-2-yl)ethyl-1H-pyrazol-3-amine

Professional Introduction to 4-bromo-1-2-(thiophen-2-yl)ethyl-1H-pyrazol-3-amine (CAS No. 1342972-13-7)

4-bromo-1-2-(thiophen-2-yl)ethyl-1H-pyrazol-3-amine is a highly specialized organic compound with significant applications in the field of pharmaceutical research and development. This compound, identified by its CAS number 1342972-13-7, has garnered attention due to its unique structural properties and potential therapeutic benefits. The presence of a bromine substituent and a thiophene ring in its molecular structure makes it a versatile intermediate for synthesizing more complex molecules, particularly in the design of novel drugs targeting various biological pathways.

The compound's pyrazole core is a well-known pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The incorporation of a thiophen-2-yl group enhances its binding affinity and selectivity, making it an attractive candidate for further derivatization. Recent studies have highlighted the importance of thiophene derivatives in the development of antiviral, anticancer, and anti-inflammatory agents, further underscoring the potential of this compound.

In the realm of drug discovery, 4-bromo-1-2-(thiophen-2-yl)ethyl-1H-pyrazol-3-amine has been explored as a precursor for more complex scaffolds. The bromine atom at the 4-position provides a convenient handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions allow for the introduction of diverse substituents, enabling the creation of libraries of compounds for high-throughput screening.

Recent advancements in computational chemistry have also facilitated the design of optimized analogs of 4-bromo-1-2-(thiophen-2-yl)ethyl-1H-pyrazol-3-amine. Molecular modeling studies have revealed that subtle modifications in its structure can significantly enhance its binding interactions with target proteins. For instance, computational docking experiments have shown that certain derivatives exhibit higher affinity for enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer.

The compound's potential extends beyond its role as an intermediate in drug synthesis. It has been investigated for its antimicrobial properties, with preliminary studies suggesting activity against Gram-positive bacteria. The combination of the pyrazole and thiophene moieties is believed to disrupt bacterial cell wall synthesis or interfere with essential metabolic processes, offering a novel approach to combating resistant strains.

The synthesis of 4-bromo-1-2-(thiophen-2-yl)ethyl-1H-pyrazol-3-am ine involves multi-step organic transformations, each requiring precise control over reaction conditions to ensure high yield and purity. Key steps include bromination of the pyrazole ring, followed by nucleophilic substitution to introduce the ethyl chain linked to the thiophene ring. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale screenings for biological activity.

In conclusion, 4-bromo-1-2-(thiophen -2 -yl)ethyl -1H -pyrazol -3 -amine (CAS No. 1342972 -13 -7) is a promising compound with diverse applications in pharmaceutical research. Its unique structural features make it an excellent candidate for further derivatization and exploration in drug discovery efforts. As our understanding of biological targets continues to expand, compounds like this are poised to play a crucial role in developing innovative therapies for various diseases.